4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine

• IUPAC Name: 4-chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C7H6ClF3N2/c1-3-4(2)12-6(7(9,10)11)13-5(3)8/h1-2H3
• InChI Key: QKXBEKRDGUZIFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1Cl)C(F)(F)F)C
• Molecular Formula: C7H6ClF3N2
• DSSTOX Substance ID: DTXSID80371407
• Molecular Weight: 210.58 g/mol
• CAS No.: 175277-32-4

Description

4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C7H6ClF3N2 and its molecular weight is 210.58 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine and its derivatives have been extensively studied for their unique chemical properties, serving as intermediates in the synthesis of various complex molecules. Notably, research has focused on their synthesis, structural characterization, and potential applications in fields ranging from medicinal chemistry to materials science.

• Synthesis and Characterization of Novel Compounds : Novel symmetrical bis(4,6-dimethyl-2-pyrimidyl)dichalcogenides were synthesized by reacting 4,6-dimethyl-2-chloropyrimidine with dichalcogenide ions. These compounds have been characterized using NMR, FT-IR, and mass spectrometry, indicating their potential for further applications in chemical synthesis (Bhasin et al., 2013).

• Development of Pyrimidinaminides : The formation of 6-amino substituted (5-chloropyrimidine-2,4-diyl)bis(hetarenium) salts or 5-chloro-2,6-bis-(pyridinio)-pyrimidin-4-aminides demonstrates the versatility of this compound as a scaffold. These compounds showcase the feasibility of generating stable pyrimidinaminides under various conditions, broadening the scope for pharmaceutical and materials science research (Schmidt, 2002).

Applications in Molecular Electronics and Pharmacology

• Nonlinear Optical Properties : Investigations into thiopyrimidine derivatives reveal significant interest in their electronic and optical properties. For instance, research on 4-thiopyrimidines derivatives emphasizes their potential in nonlinear optics (NLO) and electronic applications, demonstrating the value of these compounds in developing new materials for optoelectronic devices (Hussain et al., 2020).

• Anticancer and Anti-inflammatory Activities : Some derivatives synthesized from this compound have been evaluated for their anticancer, anti-inflammatory, and analgesic activities, showcasing the potential of these compounds in medical research. Notably, specific derivatives have displayed promising results against various cancer cell lines, highlighting their potential in drug development (Sondhi et al., 2001).

Future Directions

Trifluoromethylpyridines, which are structurally similar to 4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine, are expected to find many novel applications in the future due to their unique physicochemical properties. The development of fluorinated organic chemicals is becoming an increasingly important research topic.

Mechanism of Action

Target of Action

It is used in the suzuki–miyaura coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

It’s known to be used in the suzuki–miyaura coupling reaction, which involves the cross-coupling of an organoboron compound and a halide catalyzed by a palladium(0) complex .

Biochemical Pathways

Its use in the suzuki–miyaura coupling reaction suggests it plays a role in the formation of carbon-carbon bonds, which are fundamental in many biochemical pathways .

Result of Action

Its role in the suzuki–miyaura coupling reaction suggests it contributes to the formation of carbon-carbon bonds, which are crucial in the synthesis of a wide range of organic compounds .

Action Environment

The suzuki–miyaura coupling reaction is known for its mild and functional group tolerant reaction conditions , suggesting that the compound may be stable under a variety of environmental conditions.